D&C Red No. 31 D&C Red No. 31 D & C Red no. 31 is a dye.
Brand Name: Vulcanchem
CAS No.: 6371-76-2
VCID: VC0525186
InChI: InChI=1S/C17H12N2O3.Ca/c20-16-14(17(21)22)10-11-6-4-5-9-13(11)15(16)19-18-12-7-2-1-3-8-12;/h1-10,20H,(H,21,22);
SMILES: C1=CC=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-].C1=CC=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-].[Ca+2]
Molecular Formula: C17H12CaN2O3
Molecular Weight: 332.4 g/mol

D&C Red No. 31

CAS No.: 6371-76-2

Cat. No.: VC0525186

Molecular Formula: C17H12CaN2O3

Molecular Weight: 332.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

D&C Red No. 31 - 6371-76-2

Specification

Description D & C Red no. 31 is a dye.
CAS No. 6371-76-2
Molecular Formula C17H12CaN2O3
Molecular Weight 332.4 g/mol
IUPAC Name calcium;3-carboxy-1-phenyldiazenylnaphthalen-2-olate
Standard InChI InChI=1S/C17H12N2O3.Ca/c20-16-14(17(21)22)10-11-6-4-5-9-13(11)15(16)19-18-12-7-2-1-3-8-12;/h1-10,20H,(H,21,22);
Standard InChI Key HLLMZVCVUHKMMD-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-].C1=CC=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)[O-].[Ca+2]
Canonical SMILES C1=CC=C(C=C1)N=NC2=C(C(=CC3=CC=CC=C32)C(=O)O)O.[Ca]
Appearance Solid powder

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